Cas no 63116-14-3 (Disulfide, 4-chlorophenyl 2,4-dinitrophenyl)
63116-14-3 structure
Product Name:Disulfide, 4-chlorophenyl 2,4-dinitrophenyl
CAS No:63116-14-3
MF:C12H7ClN2O4S2
MW:342.777979135513
CID:427185
PubChem ID:12336428
Update Time:2025-04-19
Disulfide, 4-chlorophenyl 2,4-dinitrophenyl Chemical and Physical Properties
Names and Identifiers
-
- Disulfide, 4-chlorophenyl 2,4-dinitrophenyl
- 1-[(4-chlorophenyl)disulfanyl]-2,4-dinitrobenzene
- 63116-14-3
- DTXSID50491424
-
- Inchi: 1S/C12H7ClN2O4S2/c13-8-1-4-10(5-2-8)20-21-12-6-3-9(14(16)17)7-11(12)15(18)19/h1-7H
- InChI Key: HFXOFHPDJPXDFM-UHFFFAOYSA-N
- SMILES: ClC1C=CC(=CC=1)SSC1C=CC(=CC=1[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 341.95371
- Monoisotopic Mass: 341.9535767g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 21
- Rotatable Bond Count: 3
- Complexity: 382
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.3
- Topological Polar Surface Area: 142Ų
Experimental Properties
- PSA: 86.28
Disulfide, 4-chlorophenyl 2,4-dinitrophenyl Related Literature
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Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
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Yuan-Jun Tong,Lu-Dan Yu,Lu-Lu Wu,Shu-Ping Cao,Ru-Ping Liang,Li Zhang,Xing-Hua Xia,Jian-Ding Qiu Chem. Commun., 2018,54, 7487-7490
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Xin Li,Liangliang Zhu,Sai Duan,Yanli Zhao,Hans Ågren Phys. Chem. Chem. Phys., 2014,16, 23854-23860
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M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
63116-14-3 (Disulfide, 4-chlorophenyl 2,4-dinitrophenyl) Related Products
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